Cas no 1803860-04-9 (3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one
• CAS No: 1803860-04-9
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 4977445
• Update Time: 2025-07-18

3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O/c1-2-8-7-9(13)3-4-10(8)11(14)5-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： MMGPWOVYKHCEMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCBr)=O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one (CAS No. 1803860-04-9)

3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one, with the CAS number 1803860-04-9, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique brominated aromatic structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula, C₁₁H₁₂Br₂O, highlights the presence of two bromine atoms, which contribute to its reactivity and utility in various chemical transformations.

The compound's structure features a propan-1-one moiety attached to a 4-bromo-2-ethylphenyl ring, making it a valuable building block for the development of pharmaceutical intermediates and agrochemicals. Researchers have explored its potential in cross-coupling reactions, a popular topic in modern organic synthesis, due to its ability to participate in palladium-catalyzed processes. This aligns with the growing interest in sustainable chemistry and green synthesis, as scientists seek efficient methods to minimize waste and reduce environmental impact.

In recent years, the demand for brominated compounds like 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one has increased, driven by their applications in material science and drug discovery. For instance, brominated aromatics are often used in the synthesis of liquid crystals and organic semiconductors, which are critical components in OLED technology and flexible electronics. These applications resonate with current trends in renewable energy and smart materials, making the compound a subject of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the compound's reactivity is influenced by the electron-withdrawing effects of the bromine substituents, which enhance its suitability for nucleophilic substitution reactions. This property is particularly relevant in the context of medicinal chemistry, where researchers frequently modify such intermediates to develop bioactive molecules. The compound's potential role in cancer research and neurological disorders has also been explored, as brominated ketones are known to exhibit enzyme inhibitory activity.

Another area of interest is the compound's spectroscopic properties, which are essential for its identification and purity assessment. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one, ensuring its quality for research purposes. This aligns with the broader scientific community's focus on analytical validation and quality control, especially in the pharmaceutical industry.

In summary, 3-Bromo-1-(4-bromo-2-ethylphenyl)propan-1-one (CAS No. 1803860-04-9) is a multifaceted compound with significant applications in organic synthesis, material science, and drug development. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring cutting-edge technologies and sustainable chemical processes. As the scientific community continues to innovate, this compound is likely to remain a key player in advancing chemical research and industrial applications.